Cas no 850567-30-5 (3-(4-Methylpiperidine-1-carbonyl)phenylboronic Acid)
850567-30-5 structure
Product Name:3-(4-Methylpiperidine-1-carbonyl)phenylboronic Acid
CAS No:850567-30-5
MF:C13H18BNO3
MW:247.097923755646
MDL:MFCD04115704
CID:716947
PubChem ID:44118529
Update Time:2025-04-19
3-(4-Methylpiperidine-1-carbonyl)phenylboronic Acid Chemical and Physical Properties
Names and Identifiers
-
- (3-(4-Methylpiperidine-1-carbonyl)phenyl)boronic acid
- 3-(4-Methylpiperidine-1-Carbonyl)Phenylboronic Acid
- 3-(4-Methyl-1-piperidinylcarbonyl)benzeneboronic acid
- [3-(4-methylpiperidine-1-carbonyl)phenyl]boronic acid
- 3-[(4-METHYLPIPERIDIN-1-YL)CARBONYL]BENZENEBORONIC ACID
- Boronic acid,B-[3-[[(4-fluorophenyl)amino]carbonyl]phenyl]-
- AB20439
- AM87242
- X2364
- 3-(4-methylpiperidine-1-carbonyl)phenylboronic acid, AldrichCPR
- DTXSID50656859
- (3-(4-Methylpiperidine-1-carbonyl)phenyl)boronicacid
- MFCD04115704
- AKOS015842797
- CS-0152680
- AS-55281
- BP-11443
- 850567-30-5
- I12402
- SY316296
- SCHEMBL12538247
- 3-(4-Methylpiperidine-1-carbonyl)phenylboronic Acid
-
- MDL: MFCD04115704
- Inchi: 1S/C13H18BNO3/c1-10-5-7-15(8-6-10)13(16)11-3-2-4-12(9-11)14(17)18/h2-4,9-10,17-18H,5-8H2,1H3
- InChI Key: KDLCYMDXPOEVCG-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(B(O)O)C=1)N1CCC(C)CC1
Computed Properties
- Exact Mass: 247.13800
- Monoisotopic Mass: 247.138
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.8
Experimental Properties
- Color/Form: No data available
- Melting Point: 158-162
- Boiling Point: 467.5±47.0 °C at 760 mmHg
- Flash Point: 236.5±29.3 °C
- PSA: 60.77000
- LogP: 0.17640
3-(4-Methylpiperidine-1-carbonyl)phenylboronic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code: 36
- Safety Instruction: 26
-
Hazardous Material Identification:
- Storage Condition:Ambient temperatures.
3-(4-Methylpiperidine-1-carbonyl)phenylboronic Acid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(4-Methylpiperidine-1-carbonyl)phenylboronic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A144225-250mg |
(3-(4-Methylpiperidine-1-carbonyl)phenyl)boronic acid |
850567-30-5 | 95% | 250mg |
$37.0 | 2025-04-16 | |
| Ambeed | A144225-1g |
(3-(4-Methylpiperidine-1-carbonyl)phenyl)boronic acid |
850567-30-5 | 95% | 1g |
$63.0 | 2025-04-16 | |
| Ambeed | A144225-5g |
(3-(4-Methylpiperidine-1-carbonyl)phenyl)boronic acid |
850567-30-5 | 95% | 5g |
$227.0 | 2025-04-16 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M856125-1g |
3-(4-Methyl-1-piperidinylcarbonyl)benzeneboronic acid |
850567-30-5 | 98% | 1g |
¥796.00 | 2022-09-01 | |
| Apollo Scientific | OR1197-250mg |
3-[(4-Methylpiperidin-1-yl)carbonyl]benzeneboronic acid |
850567-30-5 | 95% | 250mg |
£48.00 | 2025-02-19 | |
| Apollo Scientific | OR1197-1g |
3-[(4-Methylpiperidin-1-yl)carbonyl]benzeneboronic acid |
850567-30-5 | 95% | 1g |
£85.00 | 2025-02-19 | |
| Apollo Scientific | OR1197-5g |
3-[(4-Methylpiperidin-1-yl)carbonyl]benzeneboronic acid |
850567-30-5 | 95% | 5g |
£307.00 | 2025-02-19 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QC731-200mg |
3-(4-Methylpiperidine-1-carbonyl)phenylboronic Acid |
850567-30-5 | 95% | 200mg |
163.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QC731-50mg |
3-(4-Methylpiperidine-1-carbonyl)phenylboronic Acid |
850567-30-5 | 95% | 50mg |
71.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QC731-1g |
3-(4-Methylpiperidine-1-carbonyl)phenylboronic Acid |
850567-30-5 | 95% | 1g |
542.0CNY | 2021-08-04 |
3-(4-Methylpiperidine-1-carbonyl)phenylboronic Acid Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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